Cas no 90418-93-2 (2-Methylbenzodthiazole-5-carbonitrile)

• Product Name: 2-Methylbenzodthiazole-5-carbonitrile
• CAS No: 90418-93-2
• MF: C₉H₆N₂S
• MW: 174.222340106964
• MDL: MFCD18415973
• CID: 798343
• Update Time: 2025-10-30

2-Methylbenzodthiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]thiazole-5-carbonitrile
• 2-methyl-1,3-benzothiazole-5-carbonitrile
• 5-Benzothiazolecarbonitrile,2-methyl-
• 5-Benzothiazolecarbonitrile,2-methyl-(7CI,9CI)
• 5-cyano-2-methylbenzothiazole
• 2-methylbenzothiazole-5-carbonitrile
• LMGBAGZYSFICDQ-UHFFFAOYSA-N
• 2-methyl-5-benzothiazolecarbonitrile
• FCH1148315
• AX8236974
• ST24022346
• Z5314
• 2-METHYL-5-BENZO[D]THIAZOLECARBONITRILE
• 2-Methyl-5-benzothiazolecarbonitrile (ACI)
• 2-Methylbenzodthiazole-5-carbonitrile

• MDL： MFCD18415973
• Inchi： 1S/C9H6N2S/c1-6-11-8-4-7(5-10)2-3-9(8)12-6/h2-4H,1H3
• InChI Key： LMGBAGZYSFICDQ-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(SC(C)=N2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 64.9

Experimental Properties

• Boiling Point: 325.1±15.0℃ at 760 mmHg

2-Methylbenzodthiazole-5-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Methylbenzodthiazole-5-carbonitrile

2-Methylbenzodthiazole-5-carbonitrile (CAS No. 90418-93-2): An Overview of Its Structure, Properties, and Applications

2-Methylbenzodthiazole-5-carbonitrile (CAS No. 90418-93-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of benzodithiazoles and is characterized by its unique molecular structure, which includes a benzene ring fused with a dithiazole ring and a cyano group at the 5-position. The presence of the methyl group at the 2-position further enhances its chemical and biological properties.

The molecular formula of 2-Methylbenzodthiazole-5-carbonitrile is C₉H₆N₂S₂, and its molecular weight is approximately 198.28 g/mol. The compound exhibits a high degree of stability under various conditions, making it suitable for a wide range of applications in both laboratory and industrial settings. Its physical properties include a melting point of around 175°C and a boiling point of approximately 360°C at standard pressure.

In recent years, 2-Methylbenzodthiazole-5-carbonitrile has been extensively studied for its potential applications in the development of novel pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. Research has shown that compounds derived from 2-Methylbenzodthiazole-5-carbonitrile exhibit potent anti-inflammatory and antioxidant properties, which are crucial for their therapeutic efficacy.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-Methylbenzodthiazole-5-carbonitrile-based derivatives as selective inhibitors of specific enzymes involved in cancer progression. The researchers found that these compounds effectively inhibited the activity of kinases such as PI3K and mTOR, which are known to play critical roles in cell proliferation and survival. This finding opens up new avenues for the development of targeted therapies for various types of cancer.

Beyond its pharmaceutical applications, 2-Methylbenzodthiazole-5-carbonitrile has also been explored for its use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Recent research has demonstrated that compounds derived from 2-Methylbenzodthiazole-5-carbonitrile can be used to enhance the performance of organic solar cells by improving their light absorption and charge transport properties.

The synthesis of 2-Methylbenzodthiazole-5-carbonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 2-methylbenzothioamide with carbon disulfide followed by cyclization to form the dithiazole ring, and subsequent nitrilation to introduce the cyano group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of safety, 2-Methylbenzodthiazole-5-carbonitrile is generally considered to be stable under normal laboratory conditions. However, it is important to handle this compound with care, as it may pose hazards if not stored or used properly. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Methylbenzodthiazole-5-carbonitrile are promising, with ongoing research aimed at expanding its applications in both pharmaceuticals and materials science. As new derivatives are developed and their properties further characterized, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.